![molecular formula C15H12ClN3O2S B5146648 5-{[5-(4-chlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]thio}-2-furaldehyde](/img/structure/B5146648.png)
5-{[5-(4-chlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]thio}-2-furaldehyde
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Overview
Description
5-{[5-(4-chlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]thio}-2-furaldehyde is a chemical compound that has been widely studied for its potential applications in scientific research. This compound belongs to the class of triazole derivatives and has been found to exhibit a range of interesting biochemical and physiological effects. In
Mechanism of Action
The mechanism of action of 5-{[5-(4-chlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]thio}-2-furaldehyde is not fully understood. However, it is believed to act by inhibiting the synthesis of ergosterol, a key component of fungal cell membranes. This disruption of membrane synthesis leads to the death of the fungal cells.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits a range of interesting biochemical and physiological effects. For example, it has been found to exhibit antioxidant activity, which could make it useful in the prevention of oxidative stress-related diseases. Additionally, this compound has been shown to have a neuroprotective effect, making it a potential candidate for the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One advantage of using 5-{[5-(4-chlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]thio}-2-furaldehyde in lab experiments is its broad spectrum of activity against various microorganisms. Additionally, this compound has been found to have low toxicity, making it a safer alternative to some other compounds used in scientific research. However, one limitation is that the synthesis of this compound can be challenging and time-consuming, which could limit its widespread use.
Future Directions
There are several potential future directions for research on 5-{[5-(4-chlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]thio}-2-furaldehyde. One area of interest is in the development of new drugs for the treatment of fungal infections. Additionally, this compound could be further studied for its potential use in the treatment of neurodegenerative diseases. Finally, research could be conducted to optimize the synthesis method for this compound, making it more accessible for use in scientific research.
Synthesis Methods
The synthesis of 5-{[5-(4-chlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]thio}-2-furaldehyde can be achieved through a multi-step process. The first step involves the reaction of 4-chlorobenzaldehyde with ethyl cyanoacetate in the presence of sodium ethoxide to form 4-chloro-α-cyano-α-ethoxystyrene. This intermediate is then reacted with thiosemicarbazide to form 5-(4-chlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-thiol. Finally, the thiol group is oxidized with 2,3-dichloro-5,6-dicyano-1,4-benzoquinone to yield this compound.
Scientific Research Applications
5-{[5-(4-chlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]thio}-2-furaldehyde has been found to have a range of potential applications in scientific research. One area of interest is in the development of new drugs for the treatment of various diseases. This compound has been shown to exhibit antifungal, antibacterial, and antitumor activities, making it a promising candidate for drug development.
properties
IUPAC Name |
5-[[5-(4-chlorophenyl)-4-ethyl-1,2,4-triazol-3-yl]sulfanyl]furan-2-carbaldehyde |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12ClN3O2S/c1-2-19-14(10-3-5-11(16)6-4-10)17-18-15(19)22-13-8-7-12(9-20)21-13/h3-9H,2H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HJNMJOAAPOHXBP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=NN=C1SC2=CC=C(O2)C=O)C3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12ClN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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